3-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-1-(3,5-dimethylphenyl)urea

• IUPAC Name: 1-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-3-(3,5-dimethylphenyl)urea
• InChI: InChI=1S/C17H25N7O/c1-11-7-12(2)9-13(8-11)19-17(25)18-10-14-20-15(23(3)4)22-16(21-14)24(5)6/h7-9H,10H2,1-6H3,(H2,18,19,25)
• InChI Key: AMRKNKRDENEEOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)NCC2=NC(=NC(=N2)N(C)C)N(C)C)C
• Molecular Formula: C17H25N7O
• Molecular Weight: 343.4 g/mol

Description

3-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-1-(3,5-dimethylphenyl)urea (3-DMTU) is an organic compound that has been extensively studied for its potential applications in scientific research. It is a derivative of urea and is a versatile compound that has been used in a variety of research experiments. This compound has been studied for its potential to act as a catalyst, a ligand, and a reagent. It has been used in the synthesis of various compounds, as well as in the study of biochemical and physiological processes.

Mechanism of Action

Target of Action

Compounds with similar structures have been used in various fields, including the production of herbicides and polymer photostabilisers .

Mode of Action

Similar compounds have been known to participate in electronically divergent processes with the metal catalyst in suzuki–miyaura (sm) coupling reactions . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

For example, some 1,3,5-triazines display important biological properties and are used clinically due to their antitumor properties to treat lung, breast, and ovarian cancer .

Pharmacokinetics

Similar compounds have properties such as a melting point of >100°c (dec), a boiling point of 241-893℃ [at 101 325 Pa], a density of 1152, and a water solubility of 5μg/L at 20℃ . These properties can impact the bioavailability of the compound.

Result of Action

For example, hexamethylmelamine (HMM) and 2-amino-4-morphlino-s-triazine are used clinically due to their antitumor properties .

Action Environment

Similar compounds have been known to be stable and readily prepared, making them generally environmentally benign .

Advantages and Limitations for Lab Experiments

The advantages of using 3-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-1-(3,5-dimethylphenyl)urea in laboratory experiments include its versatility, its ability to act as a catalyst, a ligand, and a reagent, and its ability to be used in a variety of research experiments. The main limitation of using 3-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-1-(3,5-dimethylphenyl)urea in laboratory experiments is that it is a relatively expensive compound.

Future Directions

The potential future directions for 3-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-1-(3,5-dimethylphenyl)urea include further research into its use in drug delivery systems, further research into its use in the study of biochemical and physiological processes, and further research into its use in the synthesis of polymers. In addition, further research into its use in the study of catalysis and its use as a reagent in the synthesis of organic compounds could be conducted. Finally, further research into its use in the study of the effects of various compounds on the immune system, nervous system, and cardiovascular system could be conducted.

Synthesis Methods

3-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-1-(3,5-dimethylphenyl)urea is synthesized via the reaction of 4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl chloride and 3,5-dimethylphenyl isocyanate in the presence of a base. The reaction is carried out in a solvent such as dimethylformamide, and the product is isolated by filtration. The yield of the reaction is typically between 80-90%.

Scientific Research Applications

3-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-1-(3,5-dimethylphenyl)urea has been used in a variety of scientific research experiments, such as the synthesis of organic compounds, the study of biochemical and physiological processes, and the study of catalysis. It has also been used in the synthesis of polymers, and in the study of drug delivery systems. In addition, it has been used as a ligand for affinity chromatography and as a reagent for the synthesis of polymers.